Cas no 906352-96-3 (3-(6-Methylpyrazin-2-yl)oxybenzoic Acid)

• Product Name: 3-(6-Methylpyrazin-2-yl)oxybenzoic Acid
• CAS No: 906352-96-3
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD09817520
• CID: 802993
• PubChem ID: 24229674
• Update Time: 2025-08-04

3-(6-Methylpyrazin-2-yl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(6-Methylpyrazin-2-yl)oxy]benzoic acid
• 3-(6-methylpyrazin-2-yl)oxybenzoic acid
• Benzoicacid, 3-[(6-methyl-2-pyrazinyl)oxy]-
• DTXSID50640379
• 906352-96-3
• FT-0749888
• 3-[(6-methylpyrazin-2-yl)oxy]benzoic acid, AldrichCPR
• 3-[(6-Methylpyrazin-2-yl)oxy]benzoicacid
• PS-7723
• MFCD09817520
• CS-0459439
• AKOS025393508
• 3-((6-Methylpyrazin-2-yl)oxy)benzoicacid
• 3-((6-Methylpyrazin-2-yl)oxy)benzoic acid
• Benzoicacid,3-[(6-methyl-2-pyrazinyl)oxy]-
• DB-078753
• 3-(6-Methylpyrazin-2-yl)oxybenzoic Acid

• MDL： MFCD09817520
• Inchi： 1S/C12H10N2O3/c1-8-6-13-7-11(14-8)17-10-4-2-3-9(5-10)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： OKPBLLHANTVVJS-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1=CC=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 130-134
• Boiling Point: 409.9±45.0 °C at 760 mmHg
• Flash Point: 201.7±28.7 °C
• Refractive Index: 1.608
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(6-Methylpyrazin-2-yl)oxybenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)